![molecular formula C19H20N4O4S2 B2757593 4-(3-methylpiperidin-1-yl)sulfonyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide CAS No. 533872-00-3](/img/structure/B2757593.png)
4-(3-methylpiperidin-1-yl)sulfonyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide
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Overview
Description
The compound “4-(3-methylpiperidin-1-yl)sulfonyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide” is a complex organic molecule that contains several functional groups. These include a piperidine ring, a sulfonyl group, a benzamide group, a thiophene ring, and an oxadiazole ring .
Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 3D conformation would be influenced by these groups and the flexibility of the piperidine ring .Chemical Reactions Analysis
The reactivity of this compound would be determined by its functional groups. For example, the amide could undergo hydrolysis, the sulfonyl group could participate in substitution reactions, and the rings could undergo electrophilic aromatic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide and sulfonyl groups would likely make it more soluble in polar solvents .Scientific Research Applications
Antibacterial and Antifungal Activities
Several studies have focused on the synthesis and evaluation of compounds with the 1,3,4-oxadiazole moiety for their antibacterial and antifungal properties. For instance, the synthesis of 5-substituted-1,3,4-oxadiazol-2-yl 4-(4-methylpiperidin-1-ylsulfonyl)benzyl sulfides demonstrated valuable antibacterial effects (Aziz‐ur‐Rehman et al., 2017). Another study by Subbulakshmi N. Karanth et al., 2019 on 4,5-dihydro-1,3,4-oxadiazole-2-thiones derivatives highlighted their good antibacterial and potent antioxidant activities. These findings suggest the potential of 1,3,4-oxadiazole derivatives in developing new antimicrobial agents.
Anticancer Properties
Compounds bearing the 1,3,4-oxadiazole structure have also been investigated for their anticancer properties. For example, B. Ravinaik et al., 2021 reported on the design, synthesis, and evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides with moderate to excellent anticancer activity against several cancer cell lines. Such studies underscore the promise of 1,3,4-oxadiazole derivatives in anticancer drug development.
Miscellaneous Applications
The versatility of 1,3,4-oxadiazole derivatives extends beyond antimicrobial and anticancer activities. They have been explored for various other biological activities, indicating the broad spectrum of potential applications of these compounds in medicinal chemistry and drug design. For instance, research on the corrosion inhibition properties of benzimidazole bearing 1, 3, 4-oxadiazoles (P. Ammal et al., 2018) and the synthesis of novel acridine and bis acridine sulfonamides with effective inhibitory activity against carbonic anhydrase isoforms (Ramazan Ulus et al., 2013) demonstrate the chemical diversity and functional adaptability of these compounds.
Future Directions
properties
IUPAC Name |
4-(3-methylpiperidin-1-yl)sulfonyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O4S2/c1-13-4-2-10-23(12-13)29(25,26)15-8-6-14(7-9-15)17(24)20-19-22-21-18(27-19)16-5-3-11-28-16/h3,5-9,11,13H,2,4,10,12H2,1H3,(H,20,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWQLUXQKGHABPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NN=C(O3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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